Cas no 37140-08-2 (7-hydrazinyl-5-methyl-1,2,4triazolo1,5-apyrimidine)

• Product Name: 7-hydrazinyl-5-methyl-1,2,4triazolo1,5-apyrimidine
• CAS No: 37140-08-2
• MF: C₆H₈N₆
• MW: 164.167919158936
• MDL: MFCD00227389
• CID: 314421
• PubChem ID: 520838
• Update Time: 2025-10-29

7-hydrazinyl-5-methyl-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine,7-hydrazinyl-5-methyl-
• 7-HYDRAZINO-5-METHYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE
• (5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-hydrazine
• 4-Hydrazino-6-methyl-1,3,3a,7-tetrazaindene
• 7-hydrazinyl-5-methyl-1,2,4triazolo1,5-apyrimidine
• BDBM50526189
• F8881-1288
• Z57992432
• BAS 09857996
• CHEMBL4593651
• DTXSID60334474
• 7-Hydrazinyl-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine
• EN300-12076
• (5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)hydrazine
• 37140-08-2
• AKOS000117167

• MDL： MFCD00227389
• Inchi： 1S/C6H8N6/c1-4-2-5(11-7)12-6(10-4)8-3-9-12/h2-3,11H,7H2,1H3
• InChI Key： AMAXZVMYLDNQTL-UHFFFAOYSA-N
• SMILES： N12C(=NC=N1)N=C(C)C=C2NN

Computed Properties

• Exact Mass: 164.08124
• Monoisotopic Mass: 164.08104428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.13

Additional information on 7-hydrazinyl-5-methyl-1,2,4triazolo1,5-apyrimidine

7-Hydrazinyl-5-Methyl-1,2,4-Triazolo[1,5-a]Pyrimidine: A Comprehensive Overview

The compound with CAS No. 37140-08-2, commonly referred to as 7-hydrazinyl-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine, is a heterocyclic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of triazolopyrimidines, which are known for their versatile applications in drug design and as building blocks for advanced materials. The long-tail keyword for this compound is often used in scientific literature to describe its unique structural and functional properties.

Recent studies have highlighted the potential of 7-hydrazinyl-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules with potential anti-cancer, anti-inflammatory, and anti-microbial properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit selective inhibition against certain oncogenic kinases, making them valuable leads for cancer drug discovery.

The synthesis of 7-hydrazinyl-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine involves a multi-step process that typically includes condensation reactions and cyclization steps. The use of hydrazine derivatives as starting materials has been pivotal in achieving the desired structural complexity. Moreover, advancements in catalytic methods have enabled the scalable production of this compound, which is essential for its commercialization.

In terms of applications beyond pharmaceuticals, 7-hydrazinyl-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine has shown potential in the field of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel catalysts and sensors. For example, a 2023 study in *Chemical Communications* reported the use of this compound as a ligand in creating highly sensitive metalloporphyrin-based sensors for detecting trace amounts of heavy metals in water.

The structural versatility of 7-hydrazinyl-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine also makes it an attractive candidate for exploring supramolecular chemistry. Its ability to engage in hydrogen bonding and π–π interactions has been exploited to construct self-assembled nanostructures with potential applications in drug delivery systems and nanotechnology.

From an environmental standpoint, researchers have investigated the biodegradability and eco-toxicological profile of 7-hydrazinyl-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine. A 2023 study published in *Environmental Science & Technology* revealed that under aerobic conditions, this compound undergoes rapid microbial degradation without producing toxic byproducts. This finding is crucial for ensuring its safe use in industrial and medical applications.

In conclusion,7-hydrazinyl-5-methyl-1